Cas no 2227725-00-8 ((3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol)

• Product Name: (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol
• CAS No: 2227725-00-8
• MF: C₉H₂₂N₂O
• MW: 174.283782482147
• CID: 6455790
• PubChem ID: 165624861
• Update Time: 2025-07-08

(3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol
• 2227725-00-8
• (3S)-1-amino-5-[methyl(propan-2-yl)amino]pentan-3-ol
• EN300-1770016

• Inchi： 1S/C9H22N2O/c1-8(2)11(3)7-5-9(12)4-6-10/h8-9,12H,4-7,10H2,1-3H3/t9-/m0/s1
• InChI Key： XTMZJDBPHLZIKL-VIFPVBQESA-N
• SMILES： O[C@@H](CCN)CCN(C)C(C)C

Computed Properties

• Exact Mass: 174.173213330g/mol
• Monoisotopic Mass: 174.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol

Research Brief on (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol (CAS: 2227725-00-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol (CAS: 2227725-00-8) as a promising compound with potential therapeutic applications. This research brief aims to provide an overview of the latest studies, methodologies, and findings related to this compound, offering insights into its pharmacological properties, synthesis pathways, and potential clinical relevance.

The compound (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol has garnered attention due to its unique structural features, which make it a candidate for drug development in areas such as oncology, neurology, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models. The CAS number 2227725-00-8 serves as a critical identifier for tracking research and development activities associated with this molecule.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol exhibits potent inhibitory activity against a target enzyme implicated in cancer cell proliferation. The study utilized X-ray crystallography and molecular docking simulations to characterize the binding interactions, providing a structural basis for further optimization.

In addition to its pharmacological potential, advancements in the synthetic routes for (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol have been reported. A recent paper in Organic Letters detailed a novel asymmetric synthesis approach that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This development is particularly significant for facilitating future clinical trials and commercialization efforts.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (3S)-1-amino-5-methyl(propan-2-yl)aminopentan-3-ol (CAS: 2227725-00-8) represents a compelling case study in the intersection of chemical biology and drug discovery. The latest research underscores its therapeutic potential while also highlighting the need for continued innovation in synthesis and delivery methods. This brief serves as a snapshot of current developments, with the expectation that future studies will further elucidate the compound's role in addressing unmet medical needs.